Cas no 73648-06-3 (Phosphonium,[3-(ethylamino)propyl]triphenyl-, bromide, hydrobromide (1:1:1))

Phosphonium,[3-(ethylamino)propyl]triphenyl-, bromide, hydrobromide (1:1:1) structure
73648-06-3 structure
Product Name:Phosphonium,[3-(ethylamino)propyl]triphenyl-, bromide, hydrobromide (1:1:1)
CAS No:73648-06-3
MF:C23H28Br2NP
MW:509.256885528564
CID:574881
PubChem ID:24195670
Update Time:2025-04-19

Phosphonium,[3-(ethylamino)propyl]triphenyl-, bromide, hydrobromide (1:1:1) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,[3-(ethylamino)propyl]triphenyl-, bromide, hydrobromide (1:1:1)
    • 3-(ethylamino)propyl-triphenylphosphanium,bromide,hydrobromide
    • NSC193746
    • NSC-193746
    • [3-(Ethylamino)propyl](triphenyl)phosphanium bromide--hydrogen bromide (1/1/1)
    • 73648-06-3
    • DTXSID40638700
    • Inchi: 1S/C23H27NP.2BrH/c1-2-24-19-12-20-25(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23;;/h3-11,13-18,24H,2,12,19-20H2,1H3;2*1H/q+1;;/p-1
    • InChI Key: RIJSRNUDRKXXKG-UHFFFAOYSA-M
    • SMILES: Br.[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCNCC

Computed Properties

  • Exact Mass: 507.03300
  • Monoisotopic Mass: 507.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 306
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • PSA: 25.62000
  • LogP: 2.33310
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